Cas no 4674-50-4 (Nootkatone)

Nootkatone Properties

Names and Identifiers

• Nootkatone
• (+)-Nootkatone
• NOOTKATONE(SG)
• IZ2Y119N4J
• WTOYNNBCKUYIKC-JMSVASOKSA-N
• (4R,4aS,6R)-4,4a-dimethyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
• 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethenyl)-, (4R,4aS,6R)-
• 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethenyl)-, [4R-(4.alpha.,4a.alpha.,6.beta.)]-
• Nootkanone
• 1(10),11-Eremophiladien-2-one
• 4betaH,5alpha-Eremophila-1(10),11-dien-2-one
• +Expand

• MDL： MFCD04974578
• InChIKey： WTOYNNBCKUYIKC-JMSVASOKSA-N
• Inchi： 1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11-12H,1,5-7,9H2,2-4H3/t11-,12-,15+/m1/s1
• SMILES： O=C1C([H])=C2C([H])([H])C([H])([H])[C@@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C([H])([H])[H])C1([H])[H]
• BRN： 4676969

Computed Properties

• Exact Mass: 218.167065g/mol
• Surface Charge: 0
• XLogP3: 3.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.167065g/mol
• Monoisotopic Mass: 218.167065g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 16
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0
• Molecular Weight: 218.33

Experimental Properties

• Odor: Grapefruit odor
• Vapor Density: >1 (Air = 1)
• Stability Shelf Life: Stable under recommended storage conditions.
• Taste: Grapefruit taste
• LogP: 3.90420
• PSA: 17.07000
• Refractive Index: n20/D 1.52
• Water Partition Coefficient: Slightly soluble in ethanol and chloroform. Partly soluble in water.
• Boiling Point: 125℃/0.5mm(lit)
• Melting Point: 35-39 °C
• Vapor Pressure: 0.003 mm Hg at 25 °C (est)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• FEMA: 3166 | NOOTKATONE
• Solubility: Practically insoluble in water
• Color/Form: Oil
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Sensitiveness: Sensitive to heat; Sensitive to humidity
• Optical Activity: [α]20/D +182.0±5.0°, c = 1% in ethanol
• Density: 0.997
• Refractive Index: Index of refraction: 1.5253 at 20 °C
• Odor: Grapefruit odor

Nootkatone Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：2-8°C
• Signal Word：Warning
• TSCA：Yes

Nootkatone Customs Data

• HS CODE：29142990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Sesquiterpenoids